Cas no 1113053-52-3 (1-(Trifluoromethyl)cyclobutan-1-amine)

1-(Trifluoromethyl)cyclobutan-1-amine is a fluorinated cyclobutylamine derivative characterized by the presence of a trifluoromethyl group attached to a cyclobutane ring. This structural feature imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved binding affinity and selectivity in bioactive molecules, while the cyclobutane ring offers conformational rigidity. The compound is particularly useful in the synthesis of fluorinated analogs for drug discovery, where its stability and electronic effects can optimize pharmacokinetic profiles. Its versatility also extends to materials science applications, where fluorinated building blocks are sought after for their thermal and chemical resistance.

1-(Trifluoromethyl)cyclobutan-1-amine structure

1113053-52-3 structure

Product Name:1-(Trifluoromethyl)cyclobutan-1-amine

CAS No:1113053-52-3

MF:C₅H₈F₃N

MW:139.118931770325

MDL:MFCD17480485

CID:2853485

Update Time:2025-05-26

1-(Trifluoromethyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

- 1-(trifluoromethyl)cyclobutan-1-amine
- 1-Trifluoromethyl-cyclobutylamine
- 1-trifluoromethylcyclobutanamine
- 1-(Trifluoromethyl)cyclobutanamine
- 1-(Trifluoromethyl)-1-cyclobutaneamine
- 1-(Trifluoromethyl)cyclobutan-1-amine
- MDL： MFCD17480485
- Inchi： 1S/C5H8F3N/c6-5(7,8)4(9)2-1-3-4/h1-3,9H2
- InChI Key： UYHQDFQKVUGCAQ-UHFFFAOYSA-N
- SMILES： FC(C1(CCC1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 114
XLogP3: 1.1
Topological Polar Surface Area: 26

1-(Trifluoromethyl)cyclobutan-1-amine Pricemore >>

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Fluorochem	075973-250mg	1-Trifluoromethyl-cyclobutylamine	1113053-52-3	98%	250mg	￡139.00	2022-03-01
Fluorochem	075973-1g	1-Trifluoromethyl-cyclobutylamine	1113053-52-3	98%	1g	￡282.00	2022-03-01
Fluorochem	075973-5g	1-Trifluoromethyl-cyclobutylamine	1113053-52-3	98%	5g	￡915.00	2022-03-01
abcr	AB522673-250 mg	1-(Trifluoromethyl)cyclobutan-1-amine; .	1113053-52-3		250mg	€261.20	2023-06-14
abcr	AB522673-1 g	1-(Trifluoromethyl)cyclobutan-1-amine; .	1113053-52-3		1g	€453.70	2023-06-14
eNovation Chemicals LLC	Y1243697-250mg	1-(trifluoromethyl)cyclobutan-1-amine	1113053-52-3	98%	250mg	$415	2024-06-06
eNovation Chemicals LLC	Y1243697-1g	1-(trifluoromethyl)cyclobutan-1-amine	1113053-52-3	98%	1g	$645	2024-06-06
eNovation Chemicals LLC	Y1243697-5g	1-(trifluoromethyl)cyclobutan-1-amine	1113053-52-3	98%	5g	$1730	2024-06-06
Enamine	EN300-89716-0.05g	1-(trifluoromethyl)cyclobutan-1-amine	1113053-52-3		0.05g	$295.0	2023-09-01
Enamine	EN300-89716-0.1g	1-(trifluoromethyl)cyclobutan-1-amine	1113053-52-3		0.1g	$309.0	2023-09-01